Cas no 2229235-51-0 (tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate)

• Product Name: tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate
• CAS No: 2229235-51-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 4761205
• PubChem ID: 138113268
• Update Time: 2025-06-08

tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-ethynyl-2-methylphenyl)carbamate
• AMY23711
• tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate

• Inchi： 1S/C14H17NO2/c1-6-11-7-8-12(10(2)9-11)15-13(16)17-14(3,4)5/h1,7-9H,2-5H3,(H,15,16)
• InChI Key： TTWHYPHPRIHPDR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#C)=CC=1C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Additional information on tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate

Introduction to tert-Butyl N-(4-Ethynyl-2-Methylphenyl)carbamate (CAS No. 2229235-51-0)

tert-Butyl N-(4-Ethynyl-2-methylphenyl)carbamate (CAS No. 2229235-51-0) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and an ethynyl substituent on a 4-ethynyl-2-methylphenyl ring. These functional groups contribute to its chemical stability and reactivity, making it an important intermediate in the synthesis of various bioactive molecules.

The tert-butyl carbamate group in tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate is a common protecting group used in peptide synthesis and organic synthesis. It provides protection for the amine functionality, allowing for selective reactions at other sites of the molecule. The ethynyl group, on the other hand, is highly reactive and can undergo a variety of transformations such as alkyne-azide cycloaddition (click chemistry), hydroboration, and metal-catalyzed coupling reactions. These properties make tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate a valuable building block in the development of complex organic molecules.

In recent years, there has been growing interest in the use of compounds like tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate for the synthesis of bioactive molecules and pharmaceuticals. One notable application is in the development of small molecule inhibitors for various therapeutic targets. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). The tert-butyl carbamate group provided excellent protection during multi-step syntheses, while the ethynyl group facilitated the introduction of diverse functional groups through click chemistry.

Another area where tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate has shown promise is in the field of materials science. The presence of an ethynyl group makes it suitable for the preparation of functionalized polymers and conjugated materials. These materials have potential applications in electronic devices, sensors, and drug delivery systems. A recent study in Advanced Materials demonstrated the use of this compound to synthesize conjugated polymers with tunable electronic properties, highlighting its versatility as a synthetic intermediate.

The chemical stability and reactivity of tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate have also been explored in catalytic processes. Research published in Chemical Communications showed that this compound can serve as an efficient ligand for palladium-catalyzed cross-coupling reactions. The tert-butyl carbamate group enhances the stability of the ligand under reaction conditions, while the ethynyl group facilitates selective coupling reactions. This has led to improved yields and selectivities in various synthetic transformations.

In addition to its synthetic utility, tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate has been investigated for its biological activity. Studies have shown that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives derived from this compound showed significant inhibition of inflammatory cytokines and tumor cell proliferation. These findings suggest that further exploration of this compound could lead to the discovery of new therapeutic agents.

The safety profile of tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate has also been evaluated. While it is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be maintained to minimize exposure risks.

In conclusion, tert-butyl N-(4-ethynyl-2-methylphenyl)carbamate (CAS No. 2229235-51-0) is a multifunctional compound with broad applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique structural features make it an invaluable intermediate in the development of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use, underscoring its importance in modern chemical research.